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Compound of Interest

Compound Name: Casein hydrolysate

Cat. No.: B15572845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of casein hydrolysate stock

solutions, a critical component in various biological research and drug development

applications. Casein hydrolysate serves as a rich source of amino acids and small peptides,

essential for the growth of a wide range of microorganisms and cell cultures. Its applications

span from microbiological media preparation for antibiotic susceptibility testing to its use as a

nutrient supplement in industrial fermentations for the production of vaccines and toxins.

Application Notes
Casein hydrolysate is derived from the hydrolysis of casein, the primary protein found in milk.

The method of hydrolysis, typically acidic or enzymatic, dictates the final composition of the

product.

Acid Hydrolysate of Casein: This form is produced by treating casein with hydrochloric acid.

While it provides a high concentration of free amino acids, this process can destroy certain

amino acids, notably tryptophan and cystine[1][2][3]. It often has a high salt concentration

due to the neutralization of the acid[4]. This type is commonly used in media for antibiotic

susceptibility testing, such as Mueller-Hinton Agar[1][3][5].

Enzymatic Hydrolysate of Casein: This type is produced using proteolytic enzymes. This

method is less harsh and preserves a wider range of amino acids and peptides. Filter
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sterilization is often recommended for enzymatic hydrolysates to prevent denaturation of the

components[6].

The solubility of casein hydrolysate is pH-dependent, with increased solubility in alkaline

conditions[7][8][9]. It is crucial to ensure complete dissolution to achieve a homogenous stock

solution. The prepared stock solution is typically stable at room temperature, but for long-term

storage, refrigeration is recommended[7][10].

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation of casein
hydrolysate stock solutions, compiled from various sources.
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Parameter Value Notes Source(s)

Stock Solution

Concentration
2% - 5% (w/v)

A 2% solution is

common for general

use and quality

control.

[1][5]

20 g/L
For specific broth

formulations.
[10][11]

up to 150 g/L

Recommended for

some commercial

preparations.

[4]

Dissolution

Temperature

Room Temperature to

60°C

Heating can aid in the

dissolution of the

powder.

[7]

pH for Dissolution Alkaline pH

A few drops of 1N

NaOH can be added

to aid dissolution.

[7]

Final pH of Stock

Solution
4.7 - 7.4

The final pH can be

adjusted depending

on the application.

[1][7][12]

Autoclave Sterilization 121°C for 15 minutes

Standard method for

sterilizing the stock

solution.

[10][11]

Storage of Powder 10°C - 30°C

In a tightly sealed

container in a dry

place.

[3][5]

Storage of Stock

Solution
2°C - 8°C

For long-term storage

of the prepared sterile

solution.

[10]

Experimental Protocol
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This protocol provides a generalized procedure for preparing a sterile casein hydrolysate
stock solution.

1. Materials:

Casein Hydrolysate powder (acid or enzymatic)

Distilled or deionized water

1N Sodium Hydroxide (NaOH)

1M Hydrochloric Acid (HCl)

Magnetic stirrer and stir bar

pH meter

Autoclave-safe storage bottle

Autoclave or 0.22 µm sterile filter

2. Procedure:

Weighing: Accurately weigh the desired amount of casein hydrolysate powder to achieve

the target concentration (e.g., 20 g for a 2% w/v solution in 1 L).

Dissolution:

Add the powder to the appropriate volume of distilled or deionized water in a beaker with a

magnetic stir bar.

Begin stirring. To aid dissolution, the solution can be gently heated to 60°C[7].

For improved solubility, especially for casein that is not pre-hydrolyzed, adjust the pH to an

alkaline range by adding a few drops of 1N NaOH while stirring[7].

pH Adjustment:
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Once the casein hydrolysate is completely dissolved, allow the solution to cool to room

temperature.

Calibrate the pH meter and measure the pH of the solution.

Adjust the pH to the desired level (typically 7.2-7.4 for cell culture applications) using 1M

HCl or 1N NaOH as needed[7].

Volume Adjustment: Transfer the solution to a graduated cylinder and add distilled or

deionized water to reach the final desired volume.

Sterilization:

Autoclaving (for acid hydrolysates): Transfer the solution to an autoclave-safe bottle,

leaving some headspace. Loosely cap the bottle and sterilize by autoclaving at 121°C for

15 minutes[10][11]. After the cycle, allow the solution to cool completely before tightening

the cap.

Filter Sterilization (recommended for enzymatic hydrolysates): Use a 0.22 µm sterile

syringe filter or a vacuum filtration system to sterilize the solution into a sterile storage

bottle. This method is preferred for heat-sensitive components[6].

Storage: Store the sterile casein hydrolysate stock solution at 2-8°C[10]. The powder

should be stored in a dry, cool place according to the manufacturer's instructions[5][10].

Visual Workflow
The following diagram illustrates the experimental workflow for preparing a casein hydrolysate
stock solution.
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Caption: Workflow for Casein Hydrolysate Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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